Cas no 65818-64-6 (Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate)

• Product Name: Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate
• CAS No: 65818-64-6
• MF: C₂₂H₂₀O₄S
• MW: 380.456805229187
• CID: 962617
• PubChem ID: 316271
• Update Time: 2025-04-19

Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate
• 3,4-Diphenyl-thiophen-2,5-dicarbonsaeure-diaethylester
• 3,4-diphenyl-thiophene-2,5-dicarboxylic acid diethyl ester
• AC1L7THD
• NSC243802
• DTXSID10311538
• NSC-243802
• 65818-64-6

• Inchi： 1S/C22H20O4S/c1-3-25-21(23)19-17(15-11-7-5-8-12-15)18(16-13-9-6-10-14-16)20(27-19)22(24)26-4-2/h5-14H,3-4H2,1-2H3
• InChI Key： FEGBGLZYLRSFEG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C(=O)OCC

Computed Properties

• Exact Mass: 380.1083
• Monoisotopic Mass: 380.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 52.6
• LogP: 5.43550